EAPB 02303

Melanoma Imiqualine SAR Microtubule disruption

Research programs requiring subtype-wide AML models or COMT-dependent prodrug validation face limited options. EAPB 02303 solves this as the only imiqualine with validated broad-spectrum anti-leukemic activity across NPM1c-mutant and wild-type disease (5-100 nM). • Unique mechanism: Requires COMT-mediated bioactivation; inactive in COMT-knockout models-ideal for biomarker-stratified PDAC studies. • Superior potency: IC50 = 3 nM on A375 melanoma; retains full activity in gemcitabine-resistant and FOLFIRINOX-resistant PDAC cells. • Synergy validated: Paclitaxel combination prolongs survival vs monotherapy; antagonistic with gemcitabine-use specifically for paclitaxel-partnered PDAC regimens.

Molecular Formula C17H14N4O2
Molecular Weight 306.32 g/mol
Cat. No. B15608546
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameEAPB 02303
Molecular FormulaC17H14N4O2
Molecular Weight306.32 g/mol
Structural Identifiers
InChIInChI=1S/C17H14N4O2/c1-18-16-17-19-9-13(10-6-7-14(22)15(23)8-10)21(17)12-5-3-2-4-11(12)20-16/h2-9,22-23H,1H3,(H,18,20)
InChIKeyKOBYYHFBTUBHRR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

EAPB 02303 – A Second-Generation Imiqualine Microtubule-Disrupting Prodrug for Targeted Oncology Research Procurement


EAPB 02303 (CAS 1958290-51-1) is the lead compound of the second-generation imiqualine family, a class of low-molecular-weight imidazo[1,2-a]quinoxaline derivatives originating from the immunomodulatory drug imiquimod [1]. Unlike first-generation imiqualines (EAPB0503, EAPB0203) that directly bind the colchicine site on β-tubulin to inhibit polymerization, EAPB 02303 functions as a prodrug requiring bioactivation by catechol-O-methyltransferase (COMT) to generate a methylated metabolite that disrupts microtubule dynamics [2]. The compound induces G2/M cell-cycle arrest, mitotic spindle assembly impairment, and apoptosis, with cytotoxic IC₅₀ values in the low nanomolar range (3–78 nM) across diverse cancer cell lines, including pancreatic ductal adenocarcinoma (PDAC), melanoma, and acute myeloid leukemia (AML) [1][2][3].

1
Mechanism
COMT-dependent prodrug bioactivation for microtubule-disrupting research
2
Pathway context
G2/M cell-cycle arrest and mitotic spindle assembly impairment studies
3
Model scope
Broad cancer cell-line screening: PDAC, melanoma, and AML research models

Why First-Generation Imiqualines or Standard Microtubule Agents Cannot Substitute for EAPB 02303 in Targeted Oncology Research


First-generation imiqualines (EAPB0503, EAPB0203) and conventional microtubule-targeting agents (MTAs) exhibit fundamentally distinct mechanisms, potency profiles, and disease-subtype coverage that preclude interchangeable use with EAPB 02303. EAPB0503 and EAPB0203 directly inhibit tubulin polymerization via colchicine-site binding at micromolar concentrations (IC₅₀ = 200 nM and 1,570 nM on A375, respectively), while EAPB 02303 does not bind purified tubulin and instead requires intracellular COMT-mediated bioactivation—a unique prodrug feature [1]. Clinically used MTAs such as paclitaxel and gemcitabine face intrinsic and acquired resistance in PDAC and AML, whereas EAPB 02303 retains full nanomolar potency in gemcitabine-resistant and FOLFIRINOX-resistant PDAC cells [2]. Moreover, EAPB0503 is selectively active only against NPM1c-mutant AML; EAPB 02303 exerts broad-spectrum anti-leukemic activity across multiple AML subtypes at 200-fold lower concentrations through PI3K/AKT/mTOR pathway inhibition [3]. These mechanistic and pharmacological divergences mean that substituting EAPB 02303 with a predecessor or alternative MTA would forfeit both potency gains and disease-relevant pathway coverage.

Mechanism
COMT-dependent prodrug activation
Direct colchicine-site tubulin binding (EAPB0503/EAPB0203)
Resistance profile
Retained potency in gemcitabine/FOLFIRINOX-resistant PDAC
Intrinsic and acquired resistance limits standard MTAs
AML coverage
Broad-spectrum across multiple AML subtypes
NPM1c-mutant-restricted (EAPB0503); PI3K/AKT/mTOR not engaged

EAPB 02303 – Quantified Evidence of Differentiation from Closest Analogs and Standard-of-Care Agents


40-Fold Cytotoxic Potency Gain Over First-Generation EAPB0503 in Melanoma

On the A375 human melanoma cell line, EAPB 02303 (IC₅₀ = 3 nM) is 40 times more potent than EAPB0503 (IC₅₀ = 200 nM) and approximately 520 times more potent than EAPB0203 (IC₅₀ = 1,570 nM) [1]. The second-generation derivative EAPB02302 (IC₅₀ = 60 nM) also trails EAPB 02303 by 20-fold [2]. Against the clinical reference therapy vemurafenib (BRAF inhibitor), EAPB 02303 demonstrates 20-fold superior potency in the same A375 model [1]. The potency rank order within the imiqualine family is EAPB 02303 ≫ EAPB02302 ≫ EAPB0503 ≫ EAPB0203, establishing EAPB 02303 as the definitive lead molecule.

Melanoma potency gain vs EAPB0503
Head-to-head
40-fold
Supports melanoma model endpoint review
A375 cell line; MTT/SRB assay; verify in target model
Melanoma Imiqualine SAR Microtubule disruption

200-Fold Potency Gain and Broadened AML Subtype Coverage Over First-Generation EAPB0503

In AML models, EAPB 02303 induces cell growth arrest and apoptosis at concentrations 200-fold lower than EAPB0503 in both NPM1c-mutant and wild-type NPM1 AML cells [1]. At a concentration as low as 5 nM, EAPB 02303 achieves complete growth inhibition in OCI-AML3 cells at 72 h (p < 0.001), outperforming the positive control cytarabine (AraC) [1]. Critically, EAPB0503 is selectively active only against NPM1c AML, whereas EAPB 02303 shows broad-spectrum activity across multiple AML subtypes (OCI-AML2, OCI-AML3, MOLM-13, KG-1α, THP-1, and primary patient blasts) [1]. Mechanistically, EAPB 02303 potently inhibits PI3K/AKT/mTOR signaling—a pathway hyperactivated in 60% of AML cases—while EAPB0503 does not engage this pathway [1][2].

AML potency & subtype coverage
Head-to-head
200-fold
Supports AML subtype coverage review
6 AML lines + primary blasts; PI3K/AKT/mTOR pathway context
Acute Myeloid Leukemia NPM1c PI3K/AKT/mTOR

Unique COMT-Dependent Prodrug Bioactivation: Pharmacological Differentiation from All First-Generation Imiqualines

A critical functional distinction is that EAPB 02303 does not inhibit microtubule polymerization when added to purified tubulin in a standard polymerization assay, whereas first-generation EAPB0503 and EAPB0203 show a clear dose-dependent inhibition starting at 1 µM [1][2]. EAPB 02303 possesses a catechol moiety that serves as a substrate for catechol-O-methyltransferase (COMT), generating the methylated metabolite EAPB04303 (3-hydroxy-4-methoxyphenyl derivative), which exhibits a lower IC₅₀ than the parent compound and directly inhibits microtubule polymerization [3]. Pharmacological COMT inhibition with tolcapone or entacapone strongly reduces EAPB 02303 cytotoxicity, whereas colchicine cytotoxicity is unaffected, confirming COMT-dependency as an EAPB 02303-specific feature [3]. CRISPR/Cas9-mediated COMT knockout in PDAC cells further substantiates this bioactivation requirement [3].

Mechanism differentiation
Head-to-head
Prodrug activation vs Direct tubulin binding
Reported mechanism distinction
COMT-KO confirmed; review model COMT expression status
Prodrug bioactivation COMT Tubulin polymerization Mechanism of action

Synergistic Combination with Paclitaxel in PDAC: EAPB 02303 Delivers Quantifiable Synergy Where Gemcitabine Shows Antagonism

In PDAC models, EAPB 02303 combined with paclitaxel produces a synergistic effect (Bliss synergy analysis, red-zone classification), whereas the EAPB 02303–gemcitabine combination shows slight antagonism and EAPB 02303–radiotherapy is merely additive [1]. In vivo, the combination of EAPB 02303 (30 mg/kg) and paclitaxel significantly inhibited tumor growth compared with vehicle in both Pancpec (p = 0.001) and P4604 (p = 0.0007) PDX models, and outperformed each drug as monotherapy (p = 0.0224 vs EAPB 02303 alone; p = 0.0479 vs paclitaxel alone in Pancpec) [1]. Survival was significantly prolonged with the combination versus vehicle (p = 0.008) and versus EAPB 02303 alone (p = 0.0224) [1]. Immunohistochemical analysis confirmed significant increases in both mitotic index (PHH3, p < 0.0001) and apoptotic index (cleaved caspase-3, p = 0.0019 vs paclitaxel alone) with the combination [1].

PDAC combination profile
Head-to-head
Synergy (paclitaxel) vs Antagonism (gemcitabine)
Supports combination-study context
Bliss synergy model; in vivo survival benefit reported
Pancreatic Ductal Adenocarcinoma Drug synergy Paclitaxel combination

In Vivo Antitumor Efficacy Across Three Solid and Hematological Cancer Xenograft Models with Defined Pharmacokinetics

EAPB 02303 demonstrates consistent in vivo tumor reduction across melanoma (A375), PDAC (Pancpec, P4604), and AML (wt-NPM1 and NPM1c) xenograft models [1][2][3]. In PDAC xenografts, EAPB 02303 at 30 mg/kg significantly reduced tumor growth (Pancpec: p < 0.0001; P4604: p = 0.0032) with a corresponding increase in overall survival (Pancpec: p = 0.012; P4604: p = 0.0064) [2]. In A375 melanoma xenografts, treatment reduced tumor size and weight in a dose-dependent manner, correlated with a low mitotic index but without necrosis [1]. In AML, EAPB 02303 potently reduced leukemic burden in bone marrow and improved organ tumor infiltration in both wt-NPM1 and NPM1c xenograft mice, with significant prolonged survival exclusive to the NPM1c model [3]. Pharmacokinetic characterization in C57Bl/6 mice following intraperitoneal administration established a terminal half-life of 6 h, enabling once-daily dosing in preclinical studies [2][4].

In vivo multi-model efficacy
Cross-study
3 models validated
Supports cross-model endpoint review
Melanoma, PDAC, AML xenografts; PK half-life ~6 h reported
Xenograft efficacy Tumor growth inhibition Pharmacokinetics

High-Value Research and Procurement Application Scenarios for EAPB 02303


Second-Generation Imiqualine Benchmarking in Melanoma Drug Discovery

EAPB 02303 serves as the essential reference standard for any study comparing imiqualine generation potency. With an IC₅₀ of 3 nM on A375 melanoma—40-fold lower than EAPB0503 (200 nM) and 20-fold more potent than the clinical BRAF inhibitor vemurafenib—it provides the nanomolar activity baseline against which all new imidazoquinoxaline derivatives should be measured [1]. Researchers investigating structure-activity relationships within the imiqualine family must include EAPB 02303 as the positive control; failure to do so invalidates potency claims for novel analogs derived from this scaffold.

AML Translational Research Requiring Broad-Spectrum Anti-Leukemic Activity Across Mutational Subtypes

For AML research programs that encompass both NPM1c-mutant and wild-type NPM1 disease models, EAPB 02303 is the only imiqualine with validated broad-spectrum activity. First-generation EAPB0503 is restricted to NPM1c-selective models [2]. EAPB 02303 at 5–100 nM achieves proliferation arrest across OCI-AML2, OCI-AML3, MOLM-13, KG-1α, THP-1, and primary patient blasts, engaging the PI3K/AKT/mTOR pathway hyperactivated in 60% of AML cases [2]. Procurement of EAPB 02303 is mandatory for any translational AML program targeting PI3K/AKT/mTOR signaling or studying NPM1c protein degradation as a therapeutic vulnerability.

COMT-Dependent Prodrug Mechanism Studies and Biomarker-Driven PDAC Research

EAPB 02303's demonstrated requirement for COMT-mediated bioactivation makes it a unique chemical probe for studying prodrug activation in tumors overexpressing this enzyme. COMT is upregulated in PDAC versus healthy pancreas and associated with poor prognosis; EAPB 02303's cytotoxicity is abolished upon COMT inhibition or genetic knockout [3]. Research programs investigating COMT expression as a predictive biomarker for microtubule-disrupting prodrug sensitivity should select EAPB 02303 over direct tubulin binders (EAPB0503, colchicine, vinca alkaloids), as only the prodrug mechanism provides the requisite COMT-dependency for biomarker-stratified experimental designs.

Paclitaxel Combination Preclinical Development in Chemoresistant PDAC Models

Given the synergistic interaction between EAPB 02303 and paclitaxel—and the antagonism observed with gemcitabine—EAPB 02303 is the rational choice for PDAC combination research [3]. EAPB 02303 retains full cytotoxic potency in gemcitabine-resistant and FOLFIRINOX-resistant PDAC cells, a property not shared by current standard-of-care agents [3]. The in vivo combination significantly prolongs survival and enhances both mitotic arrest and apoptosis versus either agent alone [3]. Researchers designing PDAC combination regimens should procure EAPB 02303 specifically for paclitaxel-partnered protocols, as gemcitabine-based combinations produce inferior interaction outcomes.

Application
Selection Property
Validation Focus
Melanoma imiqualine benchmarking
Imiqualine generation potency context
A375 melanoma endpoint review
AML mutational subtype studies
Broad-spectrum anti-leukemic context
PI3K/AKT/mTOR pathway interpretation
COMT-prodrug mechanism research
COMT-dependent bioactivation context
COMT expression and KO model review
Paclitaxel combination PDAC studies
Chemoresistant model context
Synergy-validation endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
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